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Get Quote

The following table consolidates key physical property and storage data for NVP-ADW742 from multiple
supplier sources [1] [2] [3].

Property

Specification

Notes | Source

Molecular Weight

Cas No.

Purity

Recommended

Powder Storage

Solubility in DMSO

Solubility in Ethanol

Solubility in Water

453.58 g/mol

475488-23-4

>99% (e.g., 99.30%,
99.73%)

Desiccate at -20°C

~10-22 mg/mL (22.04
- 48.5 mM)

~12-20 mg/mL (26.45
- 44.0 mM)

Insoluble

[1] [2] [3]
[1] [2] [3]

Batch-dependent [1] [2]

[1] [3] [4]

Varies by batch and solvent age. "Moisture-
absorbing DMSO reduces solubility” - use fresh
DMSO [1] [2] [3]-

[2] [3] [4]

[2] [3] [4]
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Stock Solution & In Vivo Formulation Guide

This table outlines standard protocols for preparing stock and working solutions of NVP-ADW?742.

Application Solvent

Typical
Concentration

Storage & Stability

Source

In Vitro Stock DMSO

In Vivo 5% DMSO + 40%

(Solution) PEG300 + 5%
Tween 80 + 50%
ddH20

In Vivo CMC-Na solution

(Suspension)

10 - 22 mg/mL

1.1 mg/mL (2.43
mM)

>5 mg/mL

-80°C for 2 years; -20°C for 1
year. Aliquot to avoid repeated
freeze-thaw cycles.

Prepared solution should be
used immediately for optimal
results.

Mix evenly to obtain a
homogeneous suspension.

Experimental Workflow for Storage and Use

[1] [3]

[2] [3]

[2] [3]

The diagram below illustrates the key decision points for handling NVP-ADW?742 based on the information

above.
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(Start: NVP-ADW742 Powdea

Storage Condition

Store powder at -20°C
in a desiccator

Seléct Solvent System

In Vitro: DMSO In Vivo Formulation

Preparation & Handling

Warm & briefly sonicatej [ Prepare fresh j
y

if needed for dissolution Use immediatel

(Aliquot stock solutiorD

Click to download full resolution via product page

Key Technical Notes for Troubleshooting

¢ Solubility Issues: If you encounter difficulties dissolving NVP-ADW742 in DMSO, gently warm the
tube to 37°C and use a brief session in an ultrasonic bath to aid dissolution [4].

¢ Solution Stability: While stock solutions in DMSO are stable for long periods when stored properly,
in vivo formulations (especially suspensions) should be prepared freshly and used on the same day
to ensure stability and accurate dosing [2] [3].

¢ Quality Note: Selleckchem indicates that slight batch-to-batch variations in solubility are normal and
are due to their in-house testing [3].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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